Cas no 2223944-30-5 ([5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone)
[5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- 2-methanesulfonyl-5-methyl-4-(3-phenylpiperidine-1-carbonyl)pyrimidine
- (5-Methyl-2-methylsulfonylpyrimidin-4-yl)-(3-phenylpiperidin-1-yl)methanone
- EN300-26609993
- 2223944-30-5
- Z2322616833
- [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone
-
- Inchi: 1S/C18H21N3O3S/c1-13-11-19-18(25(2,23)24)20-16(13)17(22)21-10-6-9-15(12-21)14-7-4-3-5-8-14/h3-5,7-8,11,15H,6,9-10,12H2,1-2H3
- InChI Key: ISSBNMMLKSGXQO-UHFFFAOYSA-N
- SMILES: C(C1C(C)=CN=C(S(C)(=O)=O)N=1)(N1CCCC(C2=CC=CC=C2)C1)=O
Computed Properties
- Exact Mass: 359.13036271g/mol
- Monoisotopic Mass: 359.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Density: 1.269±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 601.5±65.0 °C(Predicted)
- pka: -3.86±0.29(Predicted)
[5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609993-0.05g |
2-methanesulfonyl-5-methyl-4-(3-phenylpiperidine-1-carbonyl)pyrimidine |
2223944-30-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone
Introduction to [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone (CAS No. 2223944-30-5)
[5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone (CAS No. 2223944-30-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.
The chemical structure of [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone is composed of a pyrimidine ring substituted with a methyl group at the 5-position and a methylsulfonyl group at the 2-position. The compound also features a piperidine ring attached to a phenyl group, which is connected to the pyrimidine ring through a carbonyl group. This intricate structure imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.
The synthesis of [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 5-methyl-2-chloropyrimidine with methyl sulfoxide to form the methylsulfonyl-substituted pyrimidine intermediate. This intermediate is then coupled with 3-phenylpiperidine using a suitable coupling reagent, such as 1,1'-carbonyldiimidazole (CDI), to yield the final product. The synthetic route is highly efficient and can be scaled up for industrial production.
In terms of biological activity, [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone has demonstrated significant potential as a modulator of various biological targets. Recent studies have shown that it exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has also been investigated for its antitumor properties, with preliminary results indicating its ability to inhibit the growth of various cancer cell lines.
The mechanism of action of [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone is not yet fully understood, but several hypotheses have been proposed based on its structural features and biological activities. One possible mechanism involves the modulation of ion channels and receptors involved in neuronal signaling. The compound may also interact with enzymes involved in inflammation and cell proliferation, thereby exerting its therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.
In addition to its therapeutic applications, [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique structure and biological activities make it an invaluable probe for investigating the mechanisms underlying various diseases and physiological processes.
The future prospects for [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and targeting of the compound to specific tissues or organs.
In conclusion, [5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone (CAS No. 2223944-30-5) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for the development of new therapeutic agents for a range of diseases. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical science.
2223944-30-5 ([5-Methyl-2-(methylsulfonyl)-4-pyrimidinyl](3-phenyl-1-piperidinyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)